alpha-Butoxyacetophenone

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 2-butoxy-1-phenylethanone
• InChI: InChI=1S/C12H16O2/c1-2-3-9-14-10-12(13)11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
• InChI Key: MIKJKIMMCNQHKK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCC(=O)C1=CC=CC=C1

Description

Alpha-Butoxyacetophenone is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4-hydroxyacetophenone (27.2 g, 0.2 mole), 1-bromobutane (41.8 g, 0.305 mole) and potassium carbonate (41.4 g, 0.3 mole) in acetone (400 ml) were heated under reflux for 48 hours. Water (200 ml) was then added and the mixture extracted with ethyl acetate (300 ml) and washed with water (2×150 ml). The organic solution was dried and evaporated under reduced pressure to give an orange liquid which solidified on cooling to give the product (38.0 g, 99%) which was used in the next reaction without further purification.